Cas no 86770-72-1 (Benzyl-PEG5-Azide)

• Product Name: Benzyl-PEG5-Azide
• CAS No: 86770-72-1
• MF: C₁₇H₂₇N₃O₅
• MW: 353.4
• MDL: MFCD28976657
• CID: 2094872
• PubChem ID: 102514842
• Update Time: 2025-11-02

Benzyl-PEG5-Azide Chemical and Physical Properties

Names and Identifiers

• Benzyl-PEG5-Azide
• ZB0932
• 2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxymethylbenzene
• CID 102514842
• Bromoacetamido-PEG2-Azide
• CAS_86770-72-1
• BrCH2CONH-PEG2-N3
• Benzyl-PEG4-N3
• Benzyl-PEG5-N3
• Benzyl-PEG4-azide
• 17-azido-1-phenyl-2,5,8,11,14-pentaoxaheptadecane
• 16-Azido-1-phenyl-2,5,8,11,14-pentaoxahexadecane (ACI)
• R14-0179
• 16-azido-1-phenyl-2,5,8,11,14-pentaoxahexadecane
• 86770-72-1
• HY-140744
• CS-0114600
• C70113
• MFCD28976657
• BP-22866
• AKOS040741315
• DA-71414

• MDL： MFCD28976657
• Inchi： 1S/C17H27N3O5/c18-20-19-6-7-21-8-9-22-10-11-23-12-13-24-14-15-25-16-17-4-2-1-3-5-17/h1-5H,6-16H2
• InChI Key： SEXRRFNOZVJOLP-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NCCOCCOCCOCCOCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.19507097g/mol
• Monoisotopic Mass: 353.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5
• XLogP3: 1.9

Experimental Properties

• Solubility: Soluble in Water, DMSO, DCM, DMF

Additional information on Benzyl-PEG5-Azide

Benzyl-PEG5-Azide (CAS No. 86770-72-1): A Versatile Click Chemistry Reagent for Bioconjugation and Drug Discovery

The Benzyl-PEG5-Azide (CAS No. 86770-72-1) is a highly specialized PEG-based azide compound that has gained significant attention in the fields of bioconjugation, drug discovery, and materials science. As a key reagent in click chemistry reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), this compound offers unique advantages for researchers working on protein modification, polymer synthesis, and biomaterial development.

With its benzyl-protected terminal and PEG5 spacer, this compound provides excellent water solubility while maintaining stability in various reaction conditions. The azide functional group at the other end makes it an ideal partner for alkyne-containing molecules, enabling efficient conjugation under mild conditions. This property has made Benzyl-PEG5-Azide particularly valuable in the development of antibody-drug conjugates (ADCs) and other targeted therapies.

Recent advances in bioconjugation techniques have highlighted the importance of PEGylated azides like Benzyl-PEG5-Azide. The PEG spacer not only improves solubility but also reduces immunogenicity and increases circulation time when used in therapeutic applications. These characteristics align perfectly with current trends in precision medicine and targeted drug delivery systems, making this compound a subject of intense research interest.

The synthesis and application of Benzyl-PEG5-Azide have been extensively studied in peer-reviewed journals. Researchers appreciate its high purity and consistent performance in various conjugation reactions. The compound's molecular weight (approximately 367.43 g/mol) and well-defined structure make it particularly suitable for applications requiring precise control over molecular architecture, such as in the development of multifunctional nanoparticles or branched polymer systems.

In the context of drug discovery, Benzyl-PEG5-Azide serves as a crucial building block for creating PEGylated drug candidates. The pharmaceutical industry has shown growing interest in this compound due to its ability to improve the pharmacokinetic properties of small molecule drugs. Current research focuses on optimizing the PEG chain length (in this case, 5 ethylene oxide units) to achieve the ideal balance between solubility enhancement and minimal interference with biological activity.

The click chemistry applications of Benzyl-PEG5-Azide extend beyond pharmaceuticals. Materials scientists utilize this compound for surface modification, creating biofunctional coatings with specific recognition properties. The benzyl protecting group offers additional versatility, as it can be selectively removed when needed, allowing for sequential functionalization strategies that are particularly valuable in multistep synthesis approaches.

Quality control is paramount for Benzyl-PEG5-Azide applications. Reputable suppliers provide comprehensive analytical data, including HPLC purity, NMR characterization, and mass spectrometry confirmation. These quality assurances are essential for researchers who require reproducible results in their bioconjugation experiments or material science projects.

Storage and handling recommendations for Benzyl-PEG5-Azide typically suggest keeping the compound at -20°C under inert atmosphere to maintain stability. While the azide group is relatively stable, proper storage conditions help prevent any potential degradation over extended periods. The compound's shelf life can be significantly extended when these precautions are followed.

Recent publications have demonstrated innovative applications of Benzyl-PEG5-Azide in bioorthogonal chemistry. Its compatibility with biological systems allows for live-cell labeling and in vivo imaging applications. These cutting-edge uses align with current research trends in chemical biology and diagnostic probe development, further expanding the potential markets for this versatile compound.

The commercial availability of Benzyl-PEG5-Azide from multiple specialty chemical suppliers has made it accessible to a wide range of researchers. Pricing typically reflects the compound's high purity grade and the specialized synthesis required to produce it. Bulk quantities are often available for industrial-scale applications, though many researchers start with smaller quantities for method development and proof-of-concept studies.

Future directions for Benzyl-PEG5-Azide research may include optimization of its synthetic routes to improve yield and reduce costs, as well as exploration of novel applications in gene therapy and tissue engineering. The compound's unique combination of properties ensures it will remain relevant as click chemistry continues to evolve and find new applications in both academic and industrial settings.

For researchers considering Benzyl-PEG5-Azide for their projects, it's important to consult the latest literature to understand optimal reaction conditions and potential applications. The compound's versatility and reliability have made it a staple in many laboratories focused on bioconjugation, drug delivery, and advanced material development.